Methyl 2-[4-(2-aminopropyl)phenoxy]acetate;hydrochloride

• IUPAC Name: methyl 2-[4-(2-aminopropyl)phenoxy]acetate;hydrochloride
• InChI: InChI=1S/C12H17NO3.ClH/c1-9(13)7-10-3-5-11(6-4-10)16-8-12(14)15-2;/h3-6,9H,7-8,13H2,1-2H3;1H
• InChI Key: DQIYXNXRGUELMM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OCC(=O)OC)N.Cl
• Molecular Formula: C12H18ClNO3
• Molecular Weight: 259.73 g/mol
• CAS No.: 114962-90-2

Description

Methyl 2-[4-(2-aminopropyl)phenoxy]acetate;hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO3 and its molecular weight is 259.73. The purity is usually 95%.
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Scientific Research Applications

Potential in Obesity Treatment and Diabetes Management

Methyl 2-[4-(2-aminopropyl)phenoxy]acetate hydrochloride has shown potential in the treatment of obesity and diabetes through its selective beta 3-adrenergic agonist properties in brown adipose tissue and thermogenesis. This compound, identified as ICI 198157, acts primarily through its related acid and has demonstrated the ability to increase metabolic rate, indicated by an increase in oxygen consumption. In studies involving genetically obese Zucker rats, it resulted in a reduced rate of weight gain, suggesting its utility in managing obesity and possibly diabetes in humans due to its effects on metabolic processes (Howe, Rao, Holloway, & Stribling, 1992).

Allosteric Modulation of Hemoglobin

Research into the allosteric modulation of hemoglobin has identified compounds structurally related to methyl 2-[4-(2-aminopropyl)phenoxy]acetate hydrochloride that can decrease the oxygen affinity of human hemoglobin A. These compounds have shown promise in clinical or biological areas that benefit from reversed depleted oxygen supply, such as ischemia, stroke, tumor radiotherapy, and blood substitutes. The structural similarity of these compounds to marketed antilipidemic agents highlights their potential in therapeutic applications (Randad, Mahran, Mehanna, & Abraham, 1991).

Synthesis and Structural Characterization in Organometallic Chemistry

In organometallic chemistry, derivatives of 2-{[(E)-1-(2-hydroxyaryl)alkylidene]amino}acetic acid, closely related to methyl 2-[4-(2-aminopropyl)phenoxy]acetate hydrochloride, have been synthesized and characterized. These derivatives, specifically triorganotin(IV) complexes, have been explored for their crystal and molecular structures, revealing insights into their coordination and potential applications in materials science and catalysis (Baul, Dutta, Rivarola, Butcher, & Smith, 2002).

Safety and Hazards

The compound is associated with several hazard statements including H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.